Cas no 2034249-77-7 (N-(2-bromo-4-fluorophenyl)-4-(3-chlorophenyl)-1H-1,2,3-triazole-5-carboxamide)

• Product Name: N-(2-bromo-4-fluorophenyl)-4-(3-chlorophenyl)-1H-1,2,3-triazole-5-carboxamide
• CAS No: 2034249-77-7
• MF: C₁₅H₉BrClFN₄O
• MW: 395.613564252853
• CID: 5348728
• Update Time: 2025-05-25

N-(2-bromo-4-fluorophenyl)-4-(3-chlorophenyl)-1H-1,2,3-triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromo-4-fluorophenyl)-4-(3-chlorophenyl)-1H-1,2,3-triazole-5-carboxamide
• N-(2-bromo-4-fluorophenyl)-5-(3-chlorophenyl)-2H-triazole-4-carboxamide

• Inchi： 1S/C15H9BrClFN4O/c16-11-7-10(18)4-5-12(11)19-15(23)14-13(20-22-21-14)8-2-1-3-9(17)6-8/h1-7H,(H,19,23)(H,20,21,22)
• InChI Key： HFGITAOKQUZDEV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1NC(C1C(C2C=CC=C(C=2)Cl)=NNN=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 432
• XLogP3: 3.8
• Topological Polar Surface Area: 70.7

Additional information on N-(2-bromo-4-fluorophenyl)-4-(3-chlorophenyl)-1H-1,2,3-triazole-5-carboxamide

N-(2-bromo-4-fluorophenyl)-4-(3-chlorophenyl)-1H-1,2,3-triazole-5-carboxamide: A Comprehensive Overview

The compound N-(2-bromo-4-fluorophenyl)-4-(3-chlorophenyl)-1H-1,2,3-triazole-5-carboxamide (CAS No: 2034249-77-7) is a highly specialized organic compound with a complex structure that combines aromatic heterocycles and halogenated substituents. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique properties and potential applications. The molecule consists of a triazole ring system, which is a five-membered heterocycle containing two nitrogen atoms and one oxygen atom, making it a versatile scaffold for various chemical modifications.

The triazole core of this compound plays a pivotal role in its chemical reactivity and biological activity. Triazoles are known for their stability and ability to form hydrogen bonds, which are critical for interactions in biological systems. The presence of halogen substituents, such as bromine and chlorine, further enhances the compound's electronic properties and pharmacokinetic profile. Recent studies have shown that such halogenated triazole derivatives exhibit promising anti-inflammatory and anticancer activities, making them valuable candidates for drug discovery.

The synthesis of N-(2-bromo-4-fluorophenyl)-4-(3-chlorophenyl)-1H-1,2,3-triazole-5-carboxamide involves a multi-step process that typically includes nucleophilic substitution reactions and amide bond formation. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced chemical studies. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly improved the efficiency of this process.

In terms of applications, this compound has been extensively studied for its potential in medicinal chemistry. For instance, it has been evaluated as a potential inhibitor of key enzymes involved in inflammatory pathways. Studies conducted in vitro have demonstrated its ability to suppress the activity of cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. These findings suggest that the compound could serve as a lead molecule for developing novel anti-inflammatory agents with improved efficacy and reduced side effects.

Beyond its medicinal applications, N-(2-bromo-4-fluorophenyl)-4-(3-chlorophenyl)-1H-1,2,3-triazole-5-carboxamide has also been explored in materials science for its electronic properties. The triazole ring system contributes to the compound's ability to act as a semiconductor material in organic electronics. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and flexible electronics due to its high charge transport capabilities.

The structural diversity of this compound allows for further modifications to tailor its properties for specific applications. For example, altering the halogen substituents or introducing additional functional groups can enhance its solubility or bioavailability. Such modifications are currently being investigated in academic and industrial settings to unlock new possibilities for this compound.

In conclusion, N-(2-bromo-4-fluorophenyl)-4-(3-chlorophenyl)-1H-1,2,3-triazole-5-carboxamide (CAS No: 2034249-77-7) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structure and functional groups make it an attractive candidate for developing innovative solutions across various industries. As research continues to uncover new insights into its properties and applications, this compound is poised to play a crucial role in advancing scientific knowledge and technological innovations.